Cas no 1005344-82-0 (Salicylate ionophore II)

• Product name: Salicylate ionophore II
• CAS No: 1005344-82-0
• MF: C₃₃H₆₉N₇S₃
• MW: 660.143
• CID: 2622950
• PubChem ID: 71312378

Salicylate ionophore II Chemical and Physical Properties

Names and Identifiers

• Salicylate ionophore II
• N,N',N''-[Nitrilotri(ethane-2,1-diyl)]tris[N'-octyl(thiourea)]
• DTXSID70746781
• 1005344-82-0
• Salicylate ionophore II, Selectophore(TM), function tested
• 635-664-6

• Inchi： InChI=1S/C33H69N7S3/c1-4-7-10-13-16-19-22-34-31(41)37-25-28-40(29-26-38-32(42)35-23-20-17-14-11-8-5-2)30-27-39-33(43)36-24-21-18-15-12-9-6-3/h4-30H2,1-3H3,(H2,34,37,41)(H2,35,38,42)(H2,36,39,43)
• InChI Key： BWPLCPVNAXASDG-UHFFFAOYSA-N
• SMILES： CCCCCCCCNC(=S)NCCN(CCNC(=S)NCCCCCCCC)CCNC(=S)NCCCCCCCC

Computed Properties

• Exact Mass: 659.477659g/mol
• Monoisotopic Mass: 659.477659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 43
• Rotatable Bond Count: 30
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172Ų
• XLogP3: 9.7
• Molecular Weight: 660.2g/mol